Cas no 1082481-85-3 (1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde)

• Product Name: 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde
• CAS No: 1082481-85-3
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 5465561
• Update Time: 2025-11-01

1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carbaldehyde
• Z1162418576
• 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carb aldehyde
• 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde

• Inchi： 1S/C14H19NO3S/c1-11-3-4-14(12(2)9-11)19(17,18)15-7-5-13(10-16)6-8-15/h3-4,9-10,13H,5-8H2,1-2H3
• InChI Key： FHBKQWGJXKAQJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(N1CCC(C=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 281.10856464 g/mol
• Monoisotopic Mass: 281.10856464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.37
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde

1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde (CAS No. 1082481-85-3): An Overview of Its Synthesis, Properties, and Applications

1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde (CAS No. 1082481-85-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, including as a key intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.

The chemical structure of 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde consists of a piperidine ring substituted with a 2,4-dimethylbenzenesulfonyl group and a formyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles to the molecule, making it an attractive candidate for a wide range of synthetic transformations.

Recent studies have highlighted the importance of 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising activity against various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with piperidine-4-carbaldehyde in the presence of a base. This reaction is often carried out under mild conditions to ensure high yields and purity. Another method involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the sulfonyl group onto the piperidine ring.

In addition to its role as a synthetic intermediate, 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde has been explored for its biological activities. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

The physical and chemical properties of 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde have also been extensively studied. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various synthetic operations and purification techniques.

Safety considerations are an essential aspect when handling 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 1-(2,4-Dimethylbenzenesulfonyl)piperidine-4-carbaldehyde (CAS No. 1082481-85-3) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and favorable properties make it an important intermediate in the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in the scientific community.